Cas no 2248223-95-0 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetate
• CAS No: 2248223-95-0
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5971388
• PubChem ID: 165725397
• Update Time: 2025-07-15

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6526058
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetate
• 2248223-95-0

• Inchi： 1S/C16H15NO5/c18-14(6-9-5-10-7-21-8-13(9)10)22-17-15(19)11-3-1-2-4-12(11)16(17)20/h1-4,9-10,13H,5-8H2/t9?,10-,13-/m1/s1
• InChI Key： UITRIXYVYRURHE-SVLLLCHKSA-N
• SMILES： O1C[C@H]2CC(CC(=O)ON3C(C4C=CC=CC=4C3=O)=O)[C@H]2C1

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.9Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetate

Research Brief on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetate (CAS: 2248223-95-0)

Recent studies have highlighted the potential of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetate (CAS: 2248223-95-0) as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bicyclic structure and functional groups, has been investigated for its pharmacological properties, including its role as a potential modulator of enzymatic activity and its application in drug discovery.

The synthesis and characterization of this compound have been detailed in recent publications, with a focus on its stereochemistry and the implications for its biological activity. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetate exhibits significant inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, preliminary data indicate that the compound may interact with other biological targets, broadening its therapeutic applicability.

Further research is needed to explore the pharmacokinetics and toxicity profile of this compound. Current studies are focused on optimizing its synthetic route to improve yield and scalability, as well as conducting in vivo experiments to validate its efficacy and safety. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of derivatives with enhanced biological activity.

In conclusion, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1R,5S)-3-oxabicyclo[3.2.0]heptan-6-yl]acetate represents a promising candidate for further investigation in drug development. Its unique chemical structure and demonstrated biological activity underscore its potential to address unmet medical needs in areas such as inflammation and beyond. Continued research efforts will be essential to fully elucidate its mechanism of action and therapeutic potential.